Cas no 1805104-47-5 (Ethyl 3-bromo-4-cyano-5-formylbenzoate)

• Product Name: Ethyl 3-bromo-4-cyano-5-formylbenzoate
• CAS No: 1805104-47-5
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 4706629
• Update Time: 2023-08-15

Ethyl 3-bromo-4-cyano-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-cyano-5-formylbenzoate

• Inchi： 1S/C11H8BrNO3/c1-2-16-11(15)7-3-8(6-14)9(5-13)10(12)4-7/h3-4,6H,2H2,1H3
• InChI Key： BMVXFTWZFXMVIY-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C=O)C=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• Topological Polar Surface Area: 67.2